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Compound of Interest

Compound Name: KRAS inhibitor-15

Cat. No.: B12412795 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the in vitro evaluation of KRAS Inhibitor-15, a potent and

selective inhibitor of the KRAS G12C mutant. The following protocols detail established

biochemical and cell-based assays to determine the potency and mechanism of action of this

compound.

Data Presentation
The inhibitory activity of KRAS Inhibitor-15 has been quantified in both biochemical and

cellular contexts. The following tables summarize the key potency metrics.

Table 1: Biochemical Potency of KRAS Inhibitor-15

Assay Type Target IC50 (µM)

Biochemical Assay KRAS G12C 0.954[1][2][3]

Table 2: Cellular Potency of KRAS Inhibitor-15

Cell Line Assay IC50 (µM)

MIA PaCa-2 (Pancreatic) p-ERK Inhibition 2.03[1]

A549 (Lung) p-ERK Inhibition >33.3[1]
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Signaling Pathway and Experimental Workflow
To understand the context of these assays, the following diagrams illustrate the targeted

signaling pathway and a general workflow for inhibitor characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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